Cas no 2138100-11-3 (1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol)

• Product Name: 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol
• CAS No: 2138100-11-3
• MF: C₁₂H₂₀F₂O
• MW: 218.283411026001
• CID: 6508068
• PubChem ID: 165492124
• Update Time: 2025-10-05

1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156284
• 1-(2,2-dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol
• 2138100-11-3
• 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol

• Inchi： 1S/C12H20F2O/c1-4-10(2,3)9-11(15)5-7-12(13,14)8-6-11/h5,7,15H,4,6,8-9H2,1-3H3
• InChI Key： GWUIXIFJUXYPCX-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CC1)(CC(C)(C)CC)O)F

Computed Properties

• Exact Mass: 218.14822158g/mol
• Monoisotopic Mass: 218.14822158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol

Introduction to 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138100-11-3)

1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138100-11-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexene ring with difluoro substitution and a branched alkyl chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol is particularly intriguing due to the presence of the difluoro group on the cyclohexene ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties make fluorinated compounds highly valuable in drug design and development.

Recent studies have highlighted the potential of 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are supported by in vitro studies using primary neuronal cultures and in vivo models of neurodegenerative diseases.

In addition to its neuroprotective properties, 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models of inflammatory pain. These results suggest that 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol may have potential as a novel therapeutic agent for chronic pain management.

The pharmacokinetic profile of 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol has been extensively studied to understand its bioavailability and metabolism. In vitro assays using human liver microsomes have shown that this compound is metabolically stable and exhibits favorable pharmacokinetic properties. These findings are crucial for optimizing its formulation and dosing regimens for clinical use.

To further evaluate the safety and efficacy of 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol, several preclinical toxicology studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This safety profile supports its potential for further clinical development.

The potential therapeutic applications of 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol are not limited to neurological disorders and pain management. Recent research has also explored its anti-cancer properties. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression. These findings suggest that 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol may have potential as a novel anti-cancer agent.

In conclusion, 1-(2,2-Dimethylbutyl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138100-11-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.